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Compound of Interest

Compound Name: 2,4,4-Trimethylcyclopentanone

Cat. No.: B1294718 Get Quote

Essential Safety and Handling Guide for 2,4,4-
Trimethylcyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4,4-Trimethylcyclopentanone in a laboratory setting. Adherence

to these guidelines is critical for ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,4,4-Trimethylcyclopentanone is

provided below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C8H14O[1]

Molecular Weight 126.20 g/mol [1][2]

Appearance Clear colorless to pale yellow liquid

Boiling Point 160 °C (lit.)

Density 0.877 g/mL at 25 °C (lit.)

Flash Point 43.33 °C (110.00 °F) TCC[3]

Solubility in Water 2166 mg/L @ 25 °C (est)[3]

Hazard Identification and Personal Protective
Equipment (PPE)
2,4,4-Trimethylcyclopentanone is a flammable liquid and can cause skin and eye irritation.[4]

Proper selection and use of PPE are the first line of defense against exposure.
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Hazard GHS Classification Recommended PPE

Flammability
Flammable Liquid, Category 3

(H226)[2]

Flame-retardant lab coat, work

in a chemical fume hood away

from ignition sources.

Skin Contact
Skin Irritation, Category 2

(H315)[4]

Chemical-resistant gloves

(e.g., Butyl rubber, Viton).

Nitrile gloves may be suitable

for incidental contact.[5]

Eye Contact
Eye Irritation, Category 2A

(H319)[4]

Chemical safety goggles or a

face shield.[5][6]

Inhalation
May cause respiratory

irritation. (H335)[7]

Work in a well-ventilated area

or a chemical fume hood.[5][6]

If high vapor concentrations

are expected, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.[5]

Operational Plan for Handling
A systematic approach to handling 2,4,4-Trimethylcyclopentanone is essential to minimize

risks. The following workflow outlines the key steps for safe handling from preparation to

experimental use.
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Workflow for Handling 2,4,4-Trimethylcyclopentanone

Preparation

Handling and Experimentation

Post-Experiment

Conduct Pre-use Risk Assessment

Assemble and Inspect PPE

Ensure Fume Hood is Operational

Prepare Spill Kit and Emergency Equipment

Transfer and Weigh in Fume Hood

Perform Experimental Procedures

Keep Containers Tightly Closed

Decontaminate Work Area

Segregate and Label Waste

Properly Store or Dispose of Unused Chemical

Click to download full resolution via product page

Handling Workflow Diagram
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Experimental Protocols:

Preparation and Weighing: All handling of 2,4,4-Trimethylcyclopentanone should be

conducted within a certified chemical fume hood to control flammable vapors.[5][6] Before

starting, ensure all necessary PPE is worn correctly. Use a dedicated, clean spatula for

transferring the liquid. Weigh the required amount in a tared, sealed container.

Experimental Use: When dissolving or mixing, add solvents or other reagents slowly to avoid

splashing. Maintain the experimental setup within the fume hood. Ensure all containers are

clearly labeled.

Disposal Plan
Proper disposal of 2,4,4-Trimethylcyclopentanone and its contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

Liquid Waste: Collect all unused 2,4,4-Trimethylcyclopentanone and solutions containing it

in a designated, properly labeled, and sealed hazardous waste container. The container

should be compatible with flammable liquids.

Solid Waste: Any materials contaminated with 2,4,4-Trimethylcyclopentanone, such as

pipette tips, gloves, and paper towels, must be collected in a separate, clearly labeled

hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name ("2,4,4-Trimethylcyclopentanone"), and the associated hazards (e.g., "Flammable,"

"Irritant").

Storage of Waste:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.

Ensure waste containers are kept closed except when adding waste.

Segregate flammable waste from incompatible materials such as oxidizers.
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Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Do not dispose of 2,4,4-Trimethylcyclopentanone down the drain.

For empty containers, triple-rinse with a suitable solvent. The rinsate must be collected as

hazardous waste. After triple-rinsing and allowing the container to dry, it may be disposed of

as regular trash, provided all labels are defaced.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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